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Compound of Interest

Compound Name: Butylparaben-d4

Cat. No.: B12425407

Essential Safety and Handling of Butylparaben-d4

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate and essential safety and
logistical information for the handling and disposal of Butylparaben-d4, a deuterated form of
Butylparaben used in various research applications.

Chemical Identifier:
 Name: Butylparaben-d4
e Synonyms: Butyl parahydroxybenzoate-d4, Butyl paraben-d4, Butyl 4-hydroxybenzoate-d4[1]

o CAS Number: 94-26-8 (for non-deuterated Butylparaben)[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

Butylparaben is classified as a hazardous chemical, causing skin irritation and serious eye
damage.[2] As Butylparaben-d4 is a deuterated analog, it should be handled with the same
precautions. It is also suspected to be an endocrine disruptor.[2]

A comprehensive PPE strategy is crucial to minimize exposure. The following table
summarizes the required PPE for handling Butylparaben-d4 powder.
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Body Part

Personal Protective
Equipment (PPE)

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or other appropriate
material. Powder-free gloves
are recommended to avoid
contamination.[4] Consider
double gloving for added
protection.[4] Change gloves
every 30-60 minutes or
immediately if contaminated or

damaged.[4]

Eyes/Face

Safety goggles and face shield

Goggles should be worn to
protect from splashes. A face
shield offers full protection for

the face and eyes.[4][5]

Body

Laboratory coat or gown

Along-sleeved lab coat or
gown should be worn to
protect the skin.[6] Ensure

cuffs are tucked into gloves.[4]

Respiratory

N95 or higher-rated respirator

Use a NIOSH-approved
respirator when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation of airborne particles.

[4]

Feet

Closed-toe shoes

Shoes must fully cover the feet

to protect against spills.[6]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining the integrity of

Butylparaben-d4 and ensuring a safe laboratory environment.

Handling:
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» Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
inhalation exposure.

» Avoid generating dust.

e Wash hands thoroughly after handling.[2]

e Ensure all containers are properly labeled.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
e Recommended storage for the powder is at -20°C.[1]

e If in solvent, store at -80°C.[1]

o Keep away from strong oxidizing agents.[2]

First Aid and Emergency Procedures

In the event of exposure, immediate action is necessary.
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Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, removing contact lenses if
present and easy to do.[2] Seek immediate

medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[2] If skin irritation
occurs, seek medical advice.[2] Remove and

wash contaminated clothing before reuse.[2]

Do NOT induce vomiting. Clean mouth with

Ingestion water and drink plenty of water afterwards.[2]
Seek medical attention if symptoms occur.[2]
Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Disposal Plan

Proper disposal of Butylparaben-d4 and its containers is essential to prevent environmental

contamination and comply with regulations.

o Chemical Disposal: Dispose of surplus and non-recyclable products via a licensed waste

disposal contractor.[7][8] Do not dispose of waste into the sewer system.[7][8]

o Container Disposal: Empty containers may retain product residues.[7] Handle uncleaned

containers as you would the product itself. Dispose of containers through a licensed waste

disposal service.[7]

e Regulatory Compliance: All disposal activities must comply with federal, state, and local

regulations.[7][8]

Experimental Workflow for Handling Butylparaben-

d4
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The following diagram outlines the standard workflow for safely handling Butylparaben-d4 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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